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Compound of Interest

Compound Name:
Trifluoromethyl 4-

methylbenzenesulfonate

Cat. No.: B3040229 Get Quote

An In-depth Technical Guide to Trifluoromethyl 4-methylbenzenesulfonate: A Key Reagent

in Modern Drug Discovery

This guide provides a comprehensive overview of trifluoromethyl 4-
methylbenzenesulfonate, a pivotal reagent in contemporary organic synthesis, with a

particular focus on its application in pharmaceutical and drug development research. We will

delve into its nomenclature, physicochemical properties, synthesis, and mechanistic role as a

trifluoromethylating agent, offering field-proven insights for researchers and scientists.

Nomenclature and Identification
Trifluoromethyl 4-methylbenzenesulfonate is known by several alternative names in

scientific literature and chemical catalogs. Understanding these synonyms is crucial for

exhaustive literature searches and procurement.

The most common synonym is Trifluoromethyl tosylate. The term "tosylate" is a widely

recognized abbreviation for the 4-methylbenzenesulfonate group, a common leaving group in

nucleophilic substitution reactions.[1][2]

Other systematic and semi-systematic names include:

Methanol, 1,1,1-trifluoro-, 1-(4-methylbenzenesulfonate)[1][2]
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Methanol, trifluoro-, 4-methylbenzenesulfonate[1][2]

Key Identifiers:

CAS Number: 175676-42-3[1][2][3]

Molecular Formula: C₈H₇F₃O₃S[1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of trifluoromethyl 4-
methylbenzenesulfonate is presented in the table below. These properties are essential for

designing reaction conditions and ensuring safe handling.

Property Value Source

Molecular Weight 240.20 g/mol [1][2]

Appearance Typically a liquid [4]

Storage Temperature
2-8°C, sealed in a dry

environment
[3][4]

Solubility
Soluble in many organic

solvents

SMILES
CC1=CC=C(C=C1)S(=O)

(=O)OC(F)(F)F
[1]

InChI Key
NHBKFPDJMAEDOS-

UHFFFAOYSA-N
[1]

Synthesis of Trifluoromethyl 4-
methylbenzenesulfonate
While a specific, detailed synthesis protocol for trifluoromethyl 4-methylbenzenesulfonate is

not readily available in the provided search results, a highly probable synthetic route can be

extrapolated from the synthesis of analogous sulfonate esters, such as 2,2,2-trifluoroethyl p-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Trifluoromethylation
https://www.guidechem.com/encyclopedia/trifluoromethyl-4-methylbenzen-dic881585.html
https://en.wikipedia.org/wiki/Trifluoromethylation
https://www.guidechem.com/encyclopedia/trifluoromethyl-4-methylbenzen-dic881585.html
https://www.bldpharm.com/products/175676-42-3.html
https://en.wikipedia.org/wiki/Trifluoromethylation
https://www.guidechem.com/encyclopedia/trifluoromethyl-4-methylbenzen-dic881585.html
https://www.bldpharm.com/products/175676-42-3.html
https://www.benchchem.com/product/b3040229?utm_src=pdf-body
https://www.benchchem.com/product/b3040229?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoromethylation
https://www.guidechem.com/encyclopedia/trifluoromethyl-4-methylbenzen-dic881585.html
https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob00671b/unauth
https://www.bldpharm.com/products/175676-42-3.html
https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob00671b/unauth
https://en.wikipedia.org/wiki/Trifluoromethylation
https://en.wikipedia.org/wiki/Trifluoromethylation
https://www.benchchem.com/product/b3040229?utm_src=pdf-body
https://www.benchchem.com/product/b3040229?utm_src=pdf-body
https://www.benchchem.com/product/b3040229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


toluenesulfonate.[5] The fundamental reaction involves the esterification of trifluoromethanol

with p-toluenesulfonyl chloride.

The core principle of this synthesis is the reaction between an alcohol (in this case, the highly

reactive and unstable trifluoromethanol) and a sulfonyl chloride to form a sulfonate ester. The

reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid

byproduct.

Proposed Synthetic Workflow
The following diagram illustrates the likely synthetic pathway for trifluoromethyl 4-
methylbenzenesulfonate.

Starting Materials

Reaction

Products

Trifluoromethanol

Reaction in an inert solvent
(e.g., Dichloromethane)

at low temperature

p-Toluenesulfonyl_Chloride Base (e.g., Pyridine)

Trifluoromethyl
4-methylbenzenesulfonate

Esterification

Pyridinium Hydrochloride
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Caption: Proposed synthesis workflow for trifluoromethyl 4-methylbenzenesulfonate.

Step-by-Step Experimental Protocol (Proposed)
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Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve trifluoromethanol (1.0 eq) in

anhydrous dichloromethane.

Addition of Base: Add pyridine (1.2 eq) to the solution and cool the mixture to 0°C in an ice

bath.

Addition of Sulfonyl Chloride: Dissolve p-toluenesulfonyl chloride (1.1 eq) in anhydrous

dichloromethane and add it dropwise to the cooled reaction mixture via the dropping funnel

over 30 minutes.

Reaction: Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature,

stirring for an additional 12-16 hours.

Work-up: Quench the reaction with the addition of cold water. Separate the organic layer and

wash it successively with 1M HCl, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel.

Mechanism of Action and Applications in Drug
Discovery
The primary utility of trifluoromethyl 4-methylbenzenesulfonate lies in its ability to act as a

trifluoromethylating agent. The trifluoromethyl (CF₃) group is of immense importance in

medicinal chemistry due to its unique electronic and steric properties.[6][7]

The Impact of the Trifluoromethyl Group in Drug Design:

Increased Lipophilicity: The CF₃ group enhances the lipophilicity of a molecule, which can

improve its ability to cross biological membranes, a critical factor for drug absorption and

distribution.[7][8]

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group

resistant to metabolic degradation. This can increase the half-life of a drug in the body.[7][9]
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Enhanced Binding Affinity: The strong electron-withdrawing nature of the CF₃ group can alter

the electronic properties of a molecule, potentially leading to stronger interactions with

biological targets.[6][7]

Modulation of pKa: The presence of a CF₃ group can significantly influence the acidity or

basicity of nearby functional groups, allowing for the fine-tuning of a drug's pharmacokinetic

and pharmacodynamic properties.[7][10]

A vast number of FDA-approved drugs contain a trifluoromethyl group, highlighting its

significance in modern pharmaceuticals.[1][11]

Reaction Mechanism: Nucleophilic Trifluoromethylation
Trifluoromethyl 4-methylbenzenesulfonate is an electrophilic source of the trifluoromethyl

group. However, its direct reaction with nucleophiles to transfer a "CF₃⁺" cation is challenging.

A more plausible application involves its use in generating other trifluoromethylating reagents.

For instance, it can react with a fluoride source to generate silver(I) trifluoromethoxide in situ,

which can then participate in trifluoromethoxylation reactions.[12]

The following diagram illustrates a generalized concept of how a tosylate can be a precursor in

reactions involving the trifluoromethyl moiety.
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Caption: Generalized reaction pathway involving a trifluoromethyl tosylate.

Safety and Handling
While a specific, comprehensive Material Safety Data Sheet (MSDS) for trifluoromethyl 4-
methylbenzenesulfonate (CAS 175676-42-3) was not found in the search results, general

safety precautions for sulfonate esters and organofluorine compounds should be strictly

followed.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[13][14]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any vapors.[13][14]
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Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[13][14]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[13]

In case of exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

attention.[13]

Skin: Wash off immediately with plenty of soap and water.[13][14]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[13]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[13]

Conclusion
Trifluoromethyl 4-methylbenzenesulfonate, or trifluoromethyl tosylate, is a valuable reagent

in organic synthesis, primarily for the introduction of the trifluoromethyl group into organic

molecules. Its application is particularly significant in the field of drug discovery, where the

unique properties of the CF₃ group are leveraged to enhance the pharmacological profiles of

new chemical entities. A thorough understanding of its nomenclature, properties, synthesis, and

safe handling is essential for its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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